N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]oxamide
• InChI: InChI=1S/C20H26N6O3/c1-12-11-16(26(25-12)20-22-14(3)13(2)17(27)24-20)23-19(29)18(28)21-10-9-15-7-5-4-6-8-15/h7,11H,4-6,8-10H2,1-3H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: ALFIKLRBCHACHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCC2=CCCCC2)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C20H26N6O3
• Molecular Weight: 398.5 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C20H26N6O3 and its molecular weight is 398.467. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Insecticidal Potential

The compound, as a part of pyrimidine and pyrazole heterocyclics, has been studied for its antimicrobial and insecticidal properties. A study by Deohate and Palaspagar (2020) discusses the synthesis of similar compounds and evaluates their potential against insects and selected microorganisms, indicating potential applications in pest control and antibacterial treatments (Deohate & Palaspagar, 2020).

Anticancer and Enzyme Inhibition Properties

Compounds featuring the pyrazole and pyrimidine structure, including similar derivatives, have been explored for their anticancer activities. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, evaluating their efficacy against cancer cell lines and enzyme inhibition (Rahmouni et al., 2016). Similarly, Alam et al. (2016) examined pyrazole derivatives for their inhibitory activity against topoisomerase IIα, a significant target in cancer therapy (Alam et al., 2016).

Structural and Molecular Studies

The study of such compounds extends to their structural and molecular properties. Pons et al. (2010) investigated mononuclear Pd(II) and Pt(II) complexes of pyrazolic derived ligands, contributing to the understanding of molecular structure and reactivity (Pons et al., 2010). Additionally, Jiang et al. (2007) synthesized a compound with a similar structure and analyzed its crystal structure, revealing insights into molecular interactions and conformations (Jiang, Wu, & Li, 2007).

Potential Antioxidant Activity

In the realm of antioxidant research, Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity, suggesting the potential of similar compounds in this field (Chkirate et al., 2019).